Cas no 196205-27-3 (Benzothiazole,7-methyl-5-nitro-)

Benzothiazole,7-methyl-5-nitro- structure
196205-27-3 structure
Product Name:Benzothiazole,7-methyl-5-nitro-
CAS No:196205-27-3
MF:C8H6N2O2S
MW:194.210440158844
CID:116903
PubChem ID:22728027
Update Time:2025-04-18

Benzothiazole,7-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,7-methyl-5-nitro-
    • Benzothiazole, 7-methyl-5-nitro- (9CI)
    • 7-Methyl-5-nitrobenzothiazole
    • SCHEMBL6782693
    • 196205-27-3
    • LQSHSFOUMDTSGT-UHFFFAOYSA-N
    • 7-Methyl-5-nitro-1,3-benzothiazole
    • Inchi: 1S/C8H6N2O2S/c1-5-2-6(10(11)12)3-7-8(5)13-4-9-7/h2-4H,1H3
    • InChI Key: LQSHSFOUMDTSGT-UHFFFAOYSA-N
    • SMILES: S1C=NC2=CC(=CC(C)=C12)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.01508
  • Monoisotopic Mass: 194.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 56.03
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